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Compound of Interest

1-
Compound Name:
Methylcyclopropanecarboxamide

Cat. No.: B171806

Essential Safety and Handling Guide for 1-
Methylcyclopropanecarboxamide

For Immediate Reference: A Comprehensive Overview for Laboratory Professionals

This guide provides crucial safety and logistical information for the handling of 1-
Methylcyclopropanecarboxamide (CAS No. 15910-91-5). The following procedural steps and
data are designed to ensure the safety of researchers, scientists, and drug development
professionals in a laboratory setting.

Quantitative Hazard and Physical Data

While comprehensive toxicological data for 1-Methylcyclopropanecarboxamide is not fully
available, the following information has been compiled from available safety data sheets. It is
important to note that the chemical, physical, and toxicological properties have not been
thoroughly investigated[1].
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Property Value

Molecular Formula CsHaNO

Molecular Weight 99.13 g/mol [1]

CAS Number 15910-91-5[1]

Known Hazards May cause respiratory irritation[1].

No component of this product present at levels
Carci it greater than or equal to 0.1% is identified as a
arcinogenici
9 Y probable, possible or confirmed human

carcinogen by IARC[1].

Operational Plan: From Receipt to Disposal

A systematic approach to handling 1-Methylcyclopropanecarboxamide is essential to
minimize exposure and ensure a safe laboratory environment.

Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.
» Store in a cool, dry, and well-ventilated area away from incompatible materials.

o Keep the container tightly sealed when not in use.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1-Methylcyclopropanecarboxamide to
prevent skin contact, inhalation, and eye exposure.
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PPE Category

Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile) should
be worn. Inspect gloves for any tears or

punctures before use.

Respiratory Protection

For nuisance exposures, a P95 (US) or P1 (EU
EN 143) particle respirator is recommended. For
higher-level protection, use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator
cartridges[1]. All respirator use must be in
accordance with a comprehensive respiratory

protection program.

Eye and Face Protection

Safety glasses with side shields or chemical
safety goggles are required. A face shield may
be necessary for operations with a higher risk of

splashing or dust generation.

Body Protection

A standard laboratory coat should be worn. For
larger quantities or in case of potential for
significant exposure, a PVC apron or protective

suit may be necessary[2].

Handling and Use

All handling of 1-Methylcyclopropanecarboxamide should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.

Spill Management

In the event of a spill:

Avoid the formation of dust and aerosols[1].

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly with soap and water after handling.
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o Evacuate: Clear the immediate area of all personnel.

o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent the spread of the material.

o Clean-up:

o Wear appropriate PPE as outlined above.

o Carefully sweep up the spilled solid material, avoiding dust generation[1].

o Place the collected material into a suitable, labeled, and sealed container for disposal[1].

First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention[1].

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists[1].

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes, holding the eyelids apart. Remove
contact lenses if present and easy to do. Seek

immediate medical attention[1].

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water and seek immediate medical

attention[1].

Disposal Plan
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» All waste containing 1-Methylcyclopropanecarboxamide should be treated as chemical
waste.

» Dispose of the chemical by offering it to a licensed professional waste disposal service or by
incineration in a chemical incinerator equipped with an afterburner and scrubber[1].

» Do not allow the product to enter drains[1].

Contaminated packaging should be disposed of as unused product[1].

Experimental Protocols and Methodologies

Currently, there are no specific experimental protocols cited in the provided safety-focused
documentation. Researchers should develop their own detailed protocols incorporating the
safety and handling information outlined in this guide.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-
Methylcyclopropanecarboxamide, from initial receipt to final disposal.
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Safe Handling Workflow for 1-Methylcyclopropanecarboxamide
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Caption: Safe handling workflow for 1-Methylcyclopropanecarboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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